Cas no 120591-53-9 (13-acetyl-7-oxo-8,11,13-podocarpatrien-18-oic acid)

• Product Name: 13-acetyl-7-oxo-8,11,13-podocarpatrien-18-oic acid
• CAS No: 120591-53-9
• MF: C₁₉H₂₂O₄
• MW: 314.375586032867
• CID: 2007472
• PubChem ID: 14017924
• Update Time: 2025-04-21

13-acetyl-7-oxo-8,11,13-podocarpatrien-18-oic acid Chemical and Physical Properties

Names and Identifiers

• 13-acetyl-7-oxo-8,11,13-podocarpatrien-18-oic acid
• 17-nor-7,15,-dion-8,11,13-abietatrien-18-oic acid
• 7,16-dioxo-15-nor-pimara-8,11,13-trien-18-oic acid
• 7,16-Dioxo-15-nor-pimara-8,11,13-trien-18-saeure
• [ "" ]
• 16-Nor-7,15-dioxodehydroabietic acid
• (1R,4As,10aR)-7-acetyl-1,4a-dimethyl-9-oxo-3,4,10,10a-tetrahydro-2H-phenanthrene-1-carboxylic acid
• 120591-53-9
• AKOS040736170

• Inchi： 1S/C19H22O4/c1-11(20)12-5-6-14-13(9-12)15(21)10-16-18(14,2)7-4-8-19(16,3)17(22)23/h5-6,9,16H,4,7-8,10H2,1-3H3,(H,22,23)/t16-,18-,19-/m1/s1
• InChI Key： UUJPRXAWNIWAPI-BHIYHBOVSA-N
• SMILES： OC([C@]1(C)CCC[C@]2(C)C3C=CC(C(C)=O)=CC=3C(C[C@H]21)=O)=O

Computed Properties

• Exact Mass: 314.15180918g/mol
• Monoisotopic Mass: 314.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 71.4Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.201±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 512.2±50.0 °C at 760 mmHg
• Flash Point: 277.6±26.6 °C
• Solubility: Almost insoluble (0.017 g/l) (25 º C),
• PSA: 71.44000
• LogP: 3.62430
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

13-acetyl-7-oxo-8,11,13-podocarpatrien-18-oic acid Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids
• Diterpenoids